Cas no 764-13-6 (2,5-Dimethyl-2,4-hexadiene)

• Product Name: 2,5-Dimethyl-2,4-hexadiene
• CAS No: 764-13-6
• MF: C₈H₁₄
• MW: 110.196762561798
• MDL: MFCD00008904
• CID: 39779
• PubChem ID: 24893493
• Update Time: 2025-06-10

2,5-Dimethyl-2,4-hexadiene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-2,4-hexadiene
• 2,5-dimethyl-4-hexadiene
• 4-Hexadiene,2,5-dimethyl-2
• Biisobutenyl
• Biisocrotyl
• TIMTEC-BB SBB008758
• DIISOCROTYL
• 2,5-Dimethylhexa-2,4-diene
• 2,5-Dimethyl-2,4-hexadiene (stabilized with BHT)
• Diisocrotyl (stabilized with BHT)
• NS00037782
• EINECS 212-115-5
• D0735
• 2,4-Hexadiene, 2,5-dimethyl-
• NSC 10812
• AI3-26989
• NSC10812
• A838694
• 2,5dimethyl-2,4-hexadiene
• LS-13467
• 764-13-6
• DTXSID3022116
• C8H14
• 2,4-diene
• InChI=1/C8H14/c1-7(2)5-6-8(3)4/h5-6H,1-4H
• 2,5-Dimethyl-2,4-hexadiene, 96%
• MFCD00008904
• EE5YRI32X6
• 1,1,4,4-TETRAMETHYLBUTA-1,3-DIENE
• (CH3)2C=CHCH=C(CH3)2
• 2,5-dimethyl-hexa-2,4-diene
• AKOS009157108
• FT-0610427
• CHEBI:88821
• F0001-1940
• Q27160797
• UNII-EE5YRI32X6
• NSC-10812
• 97%,stabilized with 60-100 ppm BHT
• 1,1,4,4-Tetramethylbuta-1,3-diene; Biisobutenyl; Biisocrotyl; Diisocrotyl; NSC 10812;
• 2,5-Dimethyl-2,4-hexadiene min.98%(GC)

• MDL： MFCD00008904
• Inchi： 1S/C8H14/c1-7(2)5-6-8(3)4/h5-6H,1-4H3
• InChI Key： DZPCYXCBXGQBRN-UHFFFAOYSA-N
• SMILES： C(/C)(\C)=C/C=C(\C)/C
• BRN： 1733342

Computed Properties

• Exact Mass: 110.11000
• Monoisotopic Mass: 110.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 92
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.773 g/mL at 25 °C(lit.)
• Melting Point: 11-14 °C (lit.)
• Boiling Point: 135°C
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.476(lit.)
• Solubility: 可溶于氯仿、乙酸乙酯
• PSA: 0.00000
• LogP: 2.91880
• Vapor Pressure: 26.9 mmHg ( 37.7 °C)
  7.2 mmHg ( 20 °C)
• Solubility: Soluble in ethanol, ether, benzene, chloroform.

2,5-Dimethyl-2,4-hexadiene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：3
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,5-Dimethyl-2,4-hexadiene

Recent Advances in the Study of 2,5-Dimethyl-2,4-hexadiene (CAS: 764-13-6) in Chemical Biology and Pharmaceutical Research

2,5-Dimethyl-2,4-hexadiene (CAS: 764-13-6) is a diene compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its conjugated double bonds and methyl substituents, serves as a valuable intermediate in organic synthesis and has been explored for its potential in drug discovery and development. The unique structural features of 2,5-Dimethyl-2,4-hexadiene make it a promising candidate for various chemical transformations, including Diels-Alder reactions, which are pivotal in the construction of complex molecular frameworks.

Recent studies have highlighted the role of 2,5-Dimethyl-2,4-hexadiene in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key building block in the preparation of heterocyclic compounds, which are often found in pharmaceuticals with antimicrobial, anti-inflammatory, and anticancer properties. The ability of 2,5-Dimethyl-2,4-hexadiene to participate in cycloaddition reactions has been exploited to generate novel scaffolds that can be further functionalized to enhance their biological activity. These advancements underscore the compound's potential in medicinal chemistry.

In addition to its synthetic utility, 2,5-Dimethyl-2,4-hexadiene has been investigated for its physicochemical properties and stability under various conditions. Studies have demonstrated that the compound exhibits favorable thermal stability, making it suitable for high-temperature reactions. Furthermore, its solubility profile in organic solvents has been characterized, providing insights into its handling and purification processes. These findings are critical for optimizing its use in large-scale pharmaceutical manufacturing.

The pharmacological potential of derivatives of 2,5-Dimethyl-2,4-hexadiene has also been a focus of recent research. Several studies have reported the evaluation of these derivatives for their biological activities, including enzyme inhibition and receptor binding. For example, certain derivatives have shown promising activity against specific enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. These findings open new avenues for the development of therapeutics targeting various diseases.

Despite the progress made, challenges remain in the application of 2,5-Dimethyl-2,4-hexadiene in drug development. Issues such as regioselectivity in its reactions and the need for improved synthetic methodologies to access more complex derivatives are areas of ongoing research. Addressing these challenges will be crucial for fully harnessing the potential of this compound in pharmaceutical applications. Collaborative efforts between chemists and biologists are expected to drive further innovations in this field.

In conclusion, 2,5-Dimethyl-2,4-hexadiene (CAS: 764-13-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility in organic synthesis, coupled with its potential pharmacological applications, makes it a valuable asset in the quest for new therapeutic agents. Future research should focus on overcoming existing limitations and exploring novel applications of this compound to unlock its full potential in medicine and beyond.